Cas no 1781493-68-2 (2-2-(piperidin-1-yl)pyridin-3-ylacetic acid)

• Product Name: 2-2-(piperidin-1-yl)pyridin-3-ylacetic acid
• CAS No: 1781493-68-2
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5967935
• PubChem ID: 83889415
• Update Time: 2025-05-26

2-2-(piperidin-1-yl)pyridin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(piperidin-1-yl)pyridin-3-ylacetic acid
• EN300-1785243
• 1781493-68-2
• 2-[2-(piperidin-1-yl)pyridin-3-yl]acetic acid

• Inchi： 1S/C12H16N2O2/c15-11(16)9-10-5-4-6-13-12(10)14-7-2-1-3-8-14/h4-6H,1-3,7-9H2,(H,15,16)
• InChI Key： JNWYBVHDFFAKIR-UHFFFAOYSA-N
• SMILES： OC(CC1=CC=CN=C1N1CCCCC1)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.4Ų

Additional information on 2-2-(piperidin-1-yl)pyridin-3-ylacetic acid

2-(Piperidin-1-yl)pyridin-3-ylacetic Acid: A Comprehensive Overview

The compound with CAS No. 1781493-68-2, known as 2-(piperidin-1-yl)pyridin-3-ylacetic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of a pyridine ring, a piperidine moiety, and an acetic acid group, which collectively contribute to its diverse chemical properties and potential applications.

2-(Piperidin-1-yl)pyridin-3-ylacetic acid has been the subject of extensive research due to its intriguing chemical structure and potential biological activity. Recent studies have highlighted its role in various biochemical pathways, particularly in the context of enzyme inhibition and receptor modulation. The molecule's ability to interact with specific biological targets makes it a promising candidate for drug development, especially in the treatment of conditions such as neurodegenerative diseases and inflammatory disorders.

One of the key features of 2-(piperidin-1-yl)pyridin-3-ylacetic acid is its structural flexibility, which allows it to adopt multiple conformations. This property is crucial for its interactions with biomolecules, as it enables the molecule to bind to a wide range of targets with varying affinities. Researchers have utilized advanced computational techniques, such as molecular docking and dynamics simulations, to better understand the compound's binding mechanisms and optimize its pharmacokinetic properties.

The synthesis of 2-(piperidin-1-yl)pyridin-3-ylacetic acid involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in catalytic methodologies have significantly improved the efficiency and scalability of its production. For instance, the use of transition metal catalysts has enabled the selective formation of key intermediates, thereby streamlining the overall synthetic pathway.

In terms of biological activity, 2-(piperidin-1-yl)pyridin-3-ylacetic acid has demonstrated potent inhibitory effects against several enzymes implicated in disease pathogenesis. For example, studies have shown that it can effectively inhibit histone deacetylases (HDACs), which are enzymes associated with gene regulation and cancer progression. Additionally, the compound has exhibited anti-inflammatory properties by modulating cytokine production and reducing oxidative stress.

Another area of interest surrounding 2-(piperidin-1-yli pyridine)-3-acetic acid is its potential as a modulator of G-protein coupled receptors (GPCRs). GPCRs are a family of membrane proteins that play critical roles in cellular signaling and are targets for numerous therapeutic agents. By interacting with specific GPCRs, this compound may offer novel avenues for treating conditions such as hypertension, diabetes, and neurodegenerative diseases.

Recent research has also explored the pharmacokinetic profile of 2-(piperidin - yl)pyridine acetic acid, focusing on its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is essential for evaluating the compound's suitability as a drug candidate. Studies have indicated that the molecule exhibits favorable solubility and bioavailability characteristics, which are critical for effective drug delivery.

In conclusion, 2-(Piperidin - 1 - yl) pyridine - 3 - acetic acid represents a fascinating compound with significant potential in both academic research and industrial applications. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable tool in the development of innovative therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing modern medicine.